Cas no 1692284-61-9 (1-Methyl-3-(1,3-thiazol-5-yl)-1H-pyrazol-5-amine)

• Product Name: 1-Methyl-3-(1,3-thiazol-5-yl)-1H-pyrazol-5-amine
• CAS No: 1692284-61-9
• MF: C₇H₈N₄S
• MW: 180.230218887329
• CID: 5695059
• PubChem ID: 108042037
• Update Time: 2025-06-07

1-Methyl-3-(1,3-thiazol-5-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1692284-61-9
• EN300-1147680
• 1-Methyl-3-(1,3-thiazol-5-yl)-1H-pyrazol-5-amine

• Inchi： 1S/C7H8N4S/c1-11-7(8)2-5(10-11)6-3-9-4-12-6/h2-4H,8H2,1H3
• InChI Key： HMQWPEQJGRQHEA-UHFFFAOYSA-N
• SMILES： S1C=NC=C1C1C=C(N)N(C)N=1

Computed Properties

• Exact Mass: 180.04696745g/mol
• Monoisotopic Mass: 180.04696745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 85Ų

Additional information on 1-Methyl-3-(1,3-thiazol-5-yl)-1H-pyrazol-5-amine

1-Methyl-3-(1,3-thiazol-5-yl)-1H-pyrazol-5-amine: A Promising Compound in Pharmaceutical Research

1-Methyl-3-(1,3-thiazol-5-yl)-1H-pyrazol-5-amine (CAS No. 1692284-61-9) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antitumor properties.

The molecular structure of 1-Methyl-3-(1,3-thiazol-5-yl)-1H-pyrazol-5-amine is characterized by a pyrazole ring fused with a thiazole moiety, and a methyl group attached to the pyrazole ring. This specific arrangement of functional groups imparts the compound with distinct pharmacological properties. Recent studies have highlighted its potential as a lead compound for the development of new therapeutic agents.

In the context of drug discovery, 1-Methyl-3-(1,3-thiazol-5-yl)-1H-pyrazol-5-amine has been investigated for its ability to modulate various biological pathways. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in inflammatory responses. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are central to the production of prostaglandins and play a crucial role in inflammation.

Beyond its anti-inflammatory properties, 1-Methyl-3-(1,3-thiazol-5-yl)-1H-pyrazol-5-amine has also been explored for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways. A study published in the Cancer Research journal reported that 1-Methyl-3-(1,3-thiazol-5-yl)-1H-pyrazol-5-amine effectively inhibited the growth of human breast cancer cells by downregulating the expression of key oncogenes.

The pharmacokinetic profile of 1-Methyl-3-(1,3-thiazol-5-yl)-1H-pyrazol-5-amine has also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it a promising candidate for further development. Its oral bioavailability and low toxicity profile are particularly noteworthy, as these attributes are essential for successful clinical translation.

In addition to its therapeutic potential, 1-Methyl-3-(1,3-thiazol-5-yl)-1H-pyrazol-5-amine has been evaluated for its safety and tolerability in preclinical models. Toxicity studies have shown that this compound exhibits minimal adverse effects at therapeutic doses, further supporting its suitability for clinical trials. These findings have paved the way for ongoing Phase I clinical trials to assess its safety and efficacy in human subjects.

The synthetic route to produce 1-Methyl-3-(1,3-thiazol-5-yl)-1H-pyrazol-5-amine has been optimized to ensure high yield and purity. The synthesis typically involves a multi-step process that includes the formation of the pyrazole ring followed by functionalization with the thiazole moiety and methylation. Advances in synthetic chemistry have made it possible to produce this compound on a larger scale, facilitating its use in both research and development settings.

In conclusion, 1-Methyl-3-(1,3-thiazol-5-y l)-1H-pyrazol - 5 - amine (CAS No. 1692284 - 6 6 - 9) represents a promising compound with significant potential in pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for the development of new therapeutic agents targeting inflammatory diseases and cancer. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its future application in medicine.